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Compound of Interest

Methyl 7,15-
Compound Name:
dihydroxydehydroabietate

Cat. No.: B599964

An In-depth Technical Guide to Methyl 7,15-
dihydroxydehydroabietate

For Researchers, Scientists, and Drug Development Professionals
Introduction

Methyl 7,15-dihydroxydehydroabietate is a diterpenoid compound belonging to the abietane
class. Diterpenoids are a large and structurally diverse group of natural products that have
garnered significant interest in the scientific community due to their wide range of biological
activities. Abietane diterpenoids, commonly found in coniferous plants of the Pinus and
Juniperus genera, have been investigated for their potential antimicrobial, anti-inflammatory,
and anticancer properties. This technical guide provides a comprehensive overview of the
known physical and chemical properties of Methyl 7,15-dihydroxydehydroabietate, with a
focus on data relevant to researchers and professionals in drug development.

Chemical and Physical Properties

Precise quantitative data for many of the physical properties of Methyl 7,15-
dihydroxydehydroabietate are not readily available in publicly accessible scientific literature.
The following tables summarize the available information from various chemical suppliers and
databases.
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Table 1: General and Chemical Properties

Property Value Source

Methyl 7,15-
dihydroxydehydroabietate

Chemical Name

CAS Number 155205-65-5

Molecular Formula C21H3004

Molecular Weight 346.47 g/mol

Appearance Powder [1]
Purity >98% [1]

Table 2: Solubility

Solvent Solubility Source
Chloroform Soluble [1]
Dichloromethane Soluble [1]
Ethyl Acetate Soluble [1]
Dimethyl Sulfoxide (DMSO) Soluble [1]
Acetone Soluble [1]

Note: Specific solubility values (e.g., in mg/mL or mol/L) are not currently available. The
qualitative descriptions are based on information from chemical suppliers.

Spectroscopic Data

Detailed spectroscopic data such as 'H NMR, 3C NMR, and mass spectrometry are crucial for

the structural confirmation and purity assessment of a compound. While a certificate of analysis
for a commercial sample of Methyl 7,15-dihydroxydehydroabietate mentions identification by
1H-NMR, the actual spectral data is not provided in the available resources.[1]
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Experimental Protocols

Due to the lack of specific scientific publications detailing the isolation or synthesis of Methyl
7,15-dihydroxydehydroabietate, detailed experimental protocols for this specific compound
cannot be provided. However, a general methodology for the isolation and characterization of
abietane diterpenoids from natural sources, such as Pinus or Juniperus species, can be
outlined. This generalized workflow serves as a foundational guide for researchers aiming to
isolate and identify this and similar compounds.

General Workflow for Isolation and Characterization of
Abietane Diterpenoids
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Plant Material Collection
(e.g., Pinus or Juniperus sp.)

Prying and Grinding

Y

Solvent Extraction
(e.g., Methanol, Ethanol, Dichloromethane)

Crude Extract

Y

Liquid-Liquid Partitioning
(e.g., Hexane, Ethyl Acetate, Water)

Fractionation

Y

Column Chromatography
(Silica Gel, Sephadex LH-20)

Further Purification

Y

Preparative HPLC
(e.g., Reversed-phase C18)

Isolation of Pure Compound
(Methyl 7,15-dihydroxydehydroabietate)

Structure Elucidation

NMR Spectroscopy Mass Spectrometry X-ray Crystallography
(*H, 13C, COSY, HMBC, HSQC) (HR-ESI-MS) (if suitable crystals are obtained)

Click to download full resolution via product page

Caption: Generalized workflow for the isolation and characterization of abietane diterpenoids.
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Potential Biological Activity and Signaling Pathways

While specific biological activities for Methyl 7,15-dihydroxydehydroabietate are not well-
documented, the broader class of abietane diterpenoids has been shown to possess a range of
pharmacological effects. Dehydroabietic acid, a related compound, and its derivatives have
demonstrated antimicrobial and anticancer activities. The potential mechanisms of action for
these compounds could involve various cellular signaling pathways.

Hypothetical Signaling Pathway for Anticancer Activity
of Abietane Diterpenoids

The following diagram illustrates a hypothetical signaling pathway through which an abietane
diterpenoid might exert anticancer effects, based on activities reported for similar compounds.
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Caption: Hypothetical signaling pathway for the anticancer activity of abietane diterpenoids.
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Disclaimer: The information provided in this document is based on currently available data from
public sources. Further experimental research is required to fully elucidate the physical,
chemical, and biological properties of Methyl 7,15-dihydroxydehydroabietate. The signaling
pathway presented is hypothetical and based on the activities of related compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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